Cas no 51938-13-7 (1-Propanol,3-(butylnitrosoamino)-)

1-Propanol,3-(butylnitrosoamino)- structure
51938-13-7 structure
Product name:1-Propanol,3-(butylnitrosoamino)-
CAS No:51938-13-7
MF:C7H16N2O2
MW:160.21414
CID:371926
PubChem ID:3035031

1-Propanol,3-(butylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-(butylnitrosoamino)-
    • butyl(3-hydroxypropyl)nitrosamine
    • N-butyl-N-(3-hydroxypropyl)nitrous amide
    • 3-[Butyl(nitroso)amino]propan-1-ol
    • 51938-13-7
    • SCHEMBL15630544
    • CHEMBL163264
    • 3-(Butylnitrosoamino)-1-propanol
    • Butyl-(3-hydroxypropyl)-nitrosamine
    • AKOS006279577
    • Butyl-N-(3-hydroxypropyl)nitrosamine, N-
    • N-BUTYL-N-(3-HYDROXYPROPYL)NITROSAMINE
    • 1-Propanol, 3-(butylnitrosoamino)-
    • DTXSID00199903
    • BRN 2242991
    • E7W6KJ5EQZ
    • Inchi: InChI=1S/C7H16N2O2/c1-2-3-5-9(8-11)6-4-7-10/h10H,2-7H2,1H3
    • InChI Key: NXTAUOKPRBKNBV-UHFFFAOYSA-N
    • SMILES: CCCCN(CCCO)N=O

Computed Properties

  • Exact Mass: 160.12128
  • Monoisotopic Mass: 160.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 98.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 52.9Ų
  • XLogP3: nothing

Experimental Properties

  • Density: 1.1034 (rough estimate)
  • Boiling Point: 286.12°C (rough estimate)
  • Flash Point: 143.1°C
  • Refractive Index: 1.4665 (estimate)
  • PSA: 52.9

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